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Compound of Interest

Compound Name:
2-Chloro-1-iodo-4-

methoxybenzene

CAS No.: 219735-98-5

Cat. No.: B2943988

Get Quote

CAS Number: 219735-98-5 Synonyms: 3-Chloro-4-iodoanisole; 2-Chloro-1-iodo-4-methoxy-

benzene Hazard Classification: Irritant (Skin/Eye/Respiratory), Acute Toxicity (Oral)[1][2][3]

Executive Safety Summary
Directive: This compound presents a dual-threat profile: physical irritation from particulate

matter (dust) and dermal absorption risks typical of halogenated aromatic ethers.[1][2][3] While

classified primarily as an Irritant (Category 2) and Harmful if Swallowed (Category 4), the

iodine-carbon bond renders it light-sensitive, requiring specific handling protocols to prevent

degradation into more toxic byproducts (e.g., free iodine or radical species).[1][2][3]

Immediate Action Required:

Engineering Control: All open handling must occur inside a certified Chemical Fume Hood.

Storage: Amber glass, under inert gas (Argon/Nitrogen), stored at 2-8°C.
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Primary PPE: Nitrile gloves (double-gloved for solutions), safety glasses with side shields,

and lab coat.[1][3]

Hazard Profile & Risk Assessment
To select the correct PPE, we must understand the "Why" behind the hazard.[3]

Hazard Class GHS Code
Mechanism of
Action

Critical Protection
Strategy

Acute Toxicity (Oral) H302
Systemic absorption

via ingestion.[1][2][3]

Strict hygiene; no

open containers

outside hood; wash

hands immediately

after doffing gloves.[2]

Skin Irritation H315

Lipophilic nature of

the methoxy group

facilitates dermal

penetration; halogen

substituents cause

local inflammation.[3]

Barrier Protection:

Prevent contact. The

compound is

lipophilic; it will

permeate standard

latex instantly.

Eye Irritation H319

Direct chemical insult

to corneal epithelium.

[2][3]

Ocular Defense:

Safety glasses for

solids; Goggles for

liquids/solutions.[3]

STOT - Single

Exposure
H335

Respiratory tract

irritation from dust or

sublimated vapor.[1]

[2][3]

Inhalation Defense:

Fume hood is primary;

N95/P100 backup if

hood is unavailable

(not recommended).

[1]

Scientific Insight: The presence of the Iodine atom at the para position (relative to the methoxy

group in some isomers, or ortho to chlorine) creates a "soft" electrophile.[3] While not a strong
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alkylator, the molecule's lipophilicity (LogP ~3.0) means it can cross the stratum corneum

efficiently. Standard latex gloves provide insufficient protection against halogenated aromatics.

The PPE Ensemble (Technical Specifications)
A. Hand Protection (Critical)
Recommendation:Nitrile (Disposable) - Minimum 5 mil (0.12 mm)[1][2][3]

Protocol:

Solid Handling: Single pair of Nitrile gloves (5 mil) is sufficient.

Solution Handling (Organic Solvents):Double Glove technique.[1][3]

Inner Layer: 4 mil Nitrile (Tactility).[1][2][3]

Outer Layer: 5-8 mil Nitrile or Laminate (Barrier).[1][2][3]

Rationale: Halogenated compounds in organic solvents (DCM, THF) can degrade nitrile

breakthrough times to <15 minutes.[3] Double gloving provides a "sacrificial" outer layer.[2]

B. Ocular & Face Protection[2][3][4][5][6][7][8]
Standard Operation:ANSI Z87.1 Safety Glasses with side shields.[3]

High Risk (Heating/Large Scale):Chemical Splash Goggles (Indirect Vent).[1][3]

Why: If the compound is heated, sublimation of the iodinated fragment can occur,

bypassing safety glasses.

C. Respiratory Protection[1][3][5][6][7]
Primary: Chemical Fume Hood (Face velocity: 80-100 fpm).[1][2][3]

Secondary (Spill Cleanup/Weighing outside hood): Half-face respirator with P100 (HEPA)

cartridges for dust, or OV/AG (Organic Vapor/Acid Gas) cartridges if dissolved in solvent.[1]

[2][3]
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D. Body Protection[1][3][5][6][7][9][10]
Standard: Cotton/Polyester Lab Coat (buttoned to throat).[1][3]

Footwear: Closed-toe, non-perforated shoes (Leather/Composite).[1][2][3]

Operational Workflow Logic
The following decision matrix dictates the PPE and engineering controls based on the physical

state of the reagent.
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Start: Handling 2-Chloro-1-iodo-4-methoxybenzene

Determine Physical State

Solid / Powder

Dry Reagent

Solution (Organic Solvent)

Dissolved

PPE: Single Nitrile Gloves
Safety Glasses

Fume Hood (Dust Control)

PPE: Double Nitrile Gloves
Chemical Splash Goggles

Fume Hood (Vapor Control)

Weighing Protocol:
Use Anti-Static Gun

Clean Balance Immediately

Reaction Protocol:
Add Reagent Slowly
Monitor for Exotherm

Disposal:
Solid -> Halogenated Waste

Liquid -> Halogenated Solvent Waste

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on physical state (Solid vs. Solution).[1][2][3]

Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b2943988/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-2-chloro-1-iodo-4-methoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-iodoanisole
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-1-iodo-4-methoxybenzene
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11377&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2943988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation
Verify Ventilation: Ensure fume hood is operational.

Light Protection: This compound is light-sensitive.[1][2][3][4][5] Wrap reaction flasks in

aluminum foil if the reaction time exceeds 1 hour.

Prepare Waste Stream: Have a dedicated "Halogenated Organic Waste" container ready.

Phase 2: Weighing & Transfer (Solid)[1][2][3]
Don PPE: Lab coat, safety glasses, single nitrile gloves.[3]

Static Control: Use an anti-static gun if available; halogenated aromatic powders can be

static and "fly."[3]

Transfer: Weigh inside the hood. If the balance is outside, transfer the solid into a tared vial

inside the hood, cap it, and then weigh the closed vial.

Decontamination: Wipe the balance area with a tissue dampened with acetone or ethanol

immediately after use.

Phase 3: Reaction Setup (Solution)
Upgrade PPE: If dissolving in DCM, Chloroform, or DMF, double glove.[3]

Addition: Add the solid to the solvent.[3] Avoid adding solvent to a large bulk of solid to

prevent localized heating (though exotherms are rare with this specific intermediate).[1]

Monitoring: Watch for color changes (yellowing/browning) which may indicate iodine

liberation due to light exposure.[2]

Emergency Response & Disposal
Spill Response Workflow
If a spill occurs, immediate containment prevents lab contamination.[3]
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Spill Detected

Identify Type

Dry Powder Spill Solution Spill

1. Dampen paper towel (Acetone)
2. Wipe gently (Do not sweep/dust)

3. Place in Halogenated Waste

1. Cover with Absorbent Pads/Vermiculite
2. Wait 5 mins for absorption

3. Scoop into Halogenated Waste

Final Decontamination:
Scrub area with soap & water

Check pH (if applicable)

Click to download full resolution via product page

Figure 2: Spill response workflow distinguishing between dry powder and liquid solution spills.

Disposal Instructions
Classification:Halogenated Organic Waste.[3] Do NOT mix with non-halogenated solvents

(e.g., Acetone/Methanol waste streams) if your facility separates them, as halogenated

compounds require higher temperature incineration.

Container Labeling: Clearly mark "Contains Iodine/Chlorine Compounds."[3]

Equipment: Rinse all spatulas and glassware with Acetone into the halogenated waste

stream before washing in the sink.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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